Cas no 715-50-4 (3-Bromophenanthrene)

• Product Name: 3-Bromophenanthrene
• CAS No: 715-50-4
• MF: C₁₄H₉Br
• MW: 257.125262975693
• MDL: MFCD06797074
• CID: 39705
• PubChem ID: 96767
• Update Time: 2025-11-05

3-Bromophenanthrene Chemical and Physical Properties

Names and Identifiers

• 3-Bromophenanthrene
• Phenanthrene, 3-Bromo-
• NSC89103
• NCIOpen2_005492
• BNGNNFQSUWVWCW-UHFFFAOYSA-
• BNGNNFQSUWVWCW-UHFFFAOYSA-N
• BCP08992
• STL302122
• AB0031361
• X4431
• B2387
• ST24041971
• 715B504
• DTXSID80221716
• A837241
• AMY18595
• MFCD06797074
• AC-32112
• NSC 89103
• 715-50-4
• EN300-265830
• AKOS015835897
• InChI=1/C14H9Br/c15-12-8-7-11-6-5-10-3-1-2-4-13(10)14(11)9-12/h1-9H
• F9995-1259
• J-512121
• NSC-89103
• SY055580
• F16147
• SCHEMBL1527465
• 3-Bromophenanthrene, 96%
• AS-47786
• FT-0632867
• DB-022389
• 695-586-3
• FB58935

• MDL： MFCD06797074
• Inchi： 1S/C14H9Br/c15-12-8-7-11-6-5-10-3-1-2-4-13(10)14(11)9-12/h1-9H
• InChI Key： BNGNNFQSUWVWCW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC=C3C=CC=CC3=C2C=1

Computed Properties

• Exact Mass: 255.98900
• Monoisotopic Mass: 255.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1

Experimental Properties

• Color/Form: White crystals
• Melting Point: 81.0 to 85.0 deg-C
• PSA: 0.00000
• LogP: 4.75550
• Solubility: . Soluble in acetic acid; carbon disulfide

3-Bromophenanthrene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315,H318,H335,H410
• Warning Statement： P261,P273,P280,P305+P351+P338,P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 37/38-41-50/53
• Safety Instruction： S22-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 3-Bromophenanthrene

Recent Advances in the Study of 3-Bromophenanthrene (CAS: 715-50-4) in Chemical Biology and Pharmaceutical Research

3-Bromophenanthrene (CAS: 715-50-4) is a brominated polycyclic aromatic hydrocarbon (PAH) that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a bromine atom at the 3-position of the phenanthrene ring, exhibits unique chemical properties that make it a valuable intermediate in organic synthesis and a subject of interest in toxicology and drug discovery. Recent studies have explored its role in various biological processes, including its interactions with cellular macromolecules and its potential as a scaffold for the development of novel therapeutic agents.

One of the key areas of research involving 3-Bromophenanthrene is its use as a building block in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of phenanthrene-based inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers highlighted the compound's ability to undergo selective cross-coupling reactions, which facilitated the development of a series of potent and selective inhibitors. This work underscores the importance of 3-Bromophenanthrene as a versatile intermediate in medicinal chemistry.

In addition to its synthetic applications, 3-Bromophenanthrene has been investigated for its biological effects. A recent study in Toxicology and Applied Pharmacology examined the compound's interactions with DNA, revealing its potential to form adducts that may contribute to mutagenic effects. These findings are particularly relevant for understanding the environmental and health risks associated with brominated PAHs. However, the study also noted that the extent of DNA damage was highly dependent on metabolic activation, suggesting that the compound's toxicity could be modulated by cellular context.

Another promising avenue of research involves the use of 3-Bromophenanthrene in the development of fluorescent probes. A 2024 publication in Chemical Communications described the design of a phenanthrene-based probe capable of selectively detecting reactive oxygen species (ROS) in live cells. The probe, derived from 3-Bromophenanthrene, exhibited high sensitivity and specificity, making it a valuable tool for studying oxidative stress in biological systems. This application highlights the compound's potential beyond traditional pharmaceutical uses, extending into diagnostic and imaging technologies.

Despite these advances, challenges remain in the safe handling and application of 3-Bromophenanthrene. Its potential toxicity and environmental persistence necessitate careful consideration in both laboratory and industrial settings. Ongoing research aims to address these concerns by developing safer synthetic routes and exploring biodegradable alternatives. For instance, a 2023 study in Green Chemistry proposed a catalytic method for the bromination of phenanthrene that reduces the use of hazardous reagents, offering a more sustainable approach to producing 3-Bromophenanthrene and its derivatives.

In conclusion, 3-Bromophenanthrene (CAS: 715-50-4) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its unique biological interactions, positions it as a valuable tool for drug discovery and environmental studies. Future research will likely focus on optimizing its applications while mitigating potential risks, paving the way for innovative solutions in medicine and beyond.